Cas no 2227695-49-8 (rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol)

• Product Name: rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol
• CAS No: 2227695-49-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6219185
• PubChem ID: 165706805
• Update Time: 2025-06-12

rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol
• rac-3-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]benzene-1,2-diol
• 2227695-49-8
• EN300-1763840

• Inchi： 1S/C12H17NO2/c1-12(2)8(6-13)10(12)7-4-3-5-9(14)11(7)15/h3-5,8,10,14-15H,6,13H2,1-2H3/t8-,10-/m0/s1
• InChI Key： NYEBKLANBDULMN-WPRPVWTQSA-N
• SMILES： OC1C(=CC=CC=1[C@H]1[C@H](CN)C1(C)C)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.5Ų

Additional information on rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol

Chemical Profile of rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol (CAS No. 2227695-49-8)

Rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol is a complex organic compound with significant potential in the field of pharmaceutical research and development. This molecule, identified by its CAS number 2227695-49-8, has garnered attention due to its unique structural features and its potential biological activities. The compound belongs to a class of molecules that exhibit stereochemical complexity, which is a critical factor in determining their pharmacological properties.

The molecular structure of Rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol consists of a benzenoid ring system substituted with hydroxyl and amino functional groups. The presence of two stereocenters at the 1 and 3 positions (indicated by the (1R,3R) configuration) contributes to the compound's enantiomeric purity and its potential for exhibiting chiral-specific interactions with biological targets. This stereochemical arrangement is particularly important in drug design, where the spatial orientation of atoms can significantly influence a molecule's efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have suggested that compounds with similar structural motifs may interact with enzymes and receptors in unique ways, potentially leading to novel therapeutic applications. For instance, the< strong>aminomethyl group in Rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol could serve as a hinge-binding motif or participate in hydrogen bonding interactions with biological targets. These interactions are often critical for the binding affinity and specificity of drug candidates.

The dimethylcyclopropyl moiety is another notable feature of this compound that may contribute to its pharmacological profile. This structural element can influence the compound's solubility, metabolic stability, and ability to cross biological membranes. In drug discovery pipelines, such structural features are often carefully considered to optimize pharmacokinetic properties. The benzenoid ring system provides a stable scaffold for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities.

In vitro studies have begun to explore the potential biological activities of Rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The hydroxyl groups could potentially interact with hydrophobic pockets or polar residues in target proteins, modulating their activity. Additionally, the chiral center at the 1 position may allow for the development of enantiomerically pure analogs that exhibit enhanced selectivity and reduced side effects.

The synthesis of Rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol presents significant challenges due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have provided new tools for constructing chiral centers efficiently and selectively. Techniques such as chiral auxiliaries or transition-metal-catalyzed reactions have been employed to streamline the synthesis while maintaining high stereochemical fidelity.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. Researchers are increasingly exploring its use in developing enzyme inhibitors for therapeutic purposes. For example, inhibitors targeting enzymes involved in metabolic pathways could provide new treatments for metabolic disorders. Additionally, the unique structural features of Rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol make it an attractive candidate for studying enzyme-substrate interactions at a molecular level.

The future direction of research on Rac-3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,2-diol will likely involve both computational and experimental investigations. High-throughput screening campaigns combined with molecular modeling techniques will help identify new derivatives with improved pharmacological properties. Furthermore，the development of new synthetic methodologies will be crucial for accessing more complex analogs efficiently.

In conclusion，rac-3-(1R， 3 R ) - - - - - - - - - - - - - - - --( am i n o m e t h y l ) - - --( dim eth y l c y c lo p r o p y l b e n z e n e ) -- --( 1 ， 2 d i o l ) ( C A S N O . 2227695 -49--8) represents an intriguing molecule with significant potential in pharmaceutical research。 Its complex stereochemistry ， unique functional groups ， and promising preliminary biological activities make it a valuable candidate for further investigation。 As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in developing next-generation therapeutics。